Cas no 1932-38-3 (Urea, N-phenyl-N'-propyl-)

Urea, N-phenyl-N'-propyl- structure
Urea, N-phenyl-N'-propyl- structure
Product Name:Urea, N-phenyl-N'-propyl-
CAS No:1932-38-3
MF:C10H14N2O
MW:178.230962276459
CID:1386388
PubChem ID:3604138
Update Time:2025-04-20

Urea, N-phenyl-N'-propyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-phenyl-N'-propyl-
    • 1-phenyl-3-propylurea
    • DTXSID40394076
    • Z44586337
    • 1932-38-3
    • DB-337378
    • N-Propyl-N'-phenylurea
    • SCHEMBL2451040
    • N-phenyl-N'-propylurea
    • AKOS001298707
    • Inchi: 1S/C10H14N2O/c1-2-8-11-10(13)12-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H2,11,12,13)
    • InChI Key: NKOFPGOHUMCOLQ-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)NCCC

Computed Properties

  • Exact Mass: 178.11072
  • Monoisotopic Mass: 178.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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